[2-[(4-Bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-cyclopentylmethanone

• IUPAC Name: [2-[(4-bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-cyclopentylmethanone
• InChI: InChI=1S/C16H19BrN2OS/c17-14-7-5-12(6-8-14)11-21-16-18-9-10-19(16)15(20)13-3-1-2-4-13/h5-8,13H,1-4,9-11H2
• InChI Key: BGVDCHPKPVAFJN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)C(=O)N2CCN=C2SCC3=CC=C(C=C3)Br
• Molecular Formula: C16H19BrN2OS
• Molecular Weight: 367.3 g/mol
• CAS No.: 851800-37-8

Description

“[2-[(4-Bromophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]-cyclopentylmethanone” is a chemical compound with the molecular formula CHBrFNOS. It has an average mass of 393.273 Da and a monoisotopic mass of 391.999420 Da. This compound is also associated with the CAS Number 851800-37-8.

Physical and Chemical Properties Analysis

This compound has a density of 1.5±0.1 g/cm³, a boiling point of 503.9±60.0 °C at 760 mmHg, and a flash point of 258.6±32.9 °C. It has 3 hydrogen bond acceptors, 0 hydrogen bond donors, and 4 freely rotating bonds. Its molar refractivity is 96.3±0.5 cm³, and it has a polar surface area of 58 Ų.

Scientific Research Applications

Antimicrobial Applications

• Synthesis and Antimicrobial Evaluation : A study focused on synthesizing new heterocyclic compounds incorporating a sulfamoyl moiety, aiming for use as antimicrobial agents. This research emphasizes the potential of incorporating specific functional groups (such as sulfanyl and bromophenyl) for enhancing antimicrobial properties (Darwish et al., 2014).

Synthetic Applications

• Cyclisation onto Azoles : Research into the use of 2-(2-Bromophenyl)ethyl groups in radical cyclisation reactions onto azoles to synthesize tri- and tetra-cyclic heterocycles indicates the relevance of bromophenyl groups in constructing complex molecular architectures. This study provides insight into the potential synthetic utility of the bromophenyl component in your compound (Allin et al., 2005).

Anti-Helicobacter pylori Agents

• Novel Structures as Anti-Helicobacter pylori Agents : Research on compounds structurally related to benzimidazoles showed potent activities against the gastric pathogen Helicobacter pylori, highlighting the potential of incorporating benzimidazole-like structures for developing novel antimicrobial agents (Carcanague et al., 2002).

Antifungal Activities

• In Vitro Activities Against Yeasts and Molds : The study on 3-(halogenated phenyl)-5-acyloxymethyl-2,5-dihydrofuran-2-ones demonstrated broad-spectrum in vitro activity against pathogenic yeasts and molds, particularly Aspergillus spp. This suggests that compounds with halogenated phenyl groups might be promising candidates for developing new antifungal agents (Buchta et al., 2004).